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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002 Get Quote

This guide provides essential safety, handling, and disposal procedures for Aluminum Iodide
(AlI₃) to ensure the safety of researchers, scientists, and drug development professionals. Due

to its hazardous nature, particularly its violent reaction with water, strict adherence to these

protocols is imperative.

Hazard Identification and Summary
Aluminum iodide is a corrosive solid that poses significant risks upon exposure. It causes

severe skin burns, eye damage, and may trigger an allergic skin reaction.[1][2][3][4] A primary

and critical hazard is its violent reaction with water and moisture, which necessitates handling it

under dry, inert conditions.[1][3][4][5]

Hazard Class Hazard Statement

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage.[1][2][5]

Skin Sensitization H317: May cause an allergic skin reaction.[1][2]

Chemical Hazard Reacts violently with water.[1][3][4][5]

Other Hazards
Air, light, and moisture sensitive.[1][3][4][6] May

cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE)
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The selection and proper use of PPE are the first line of defense against chemical exposure. All

work with Aluminum Iodide must be conducted within a certified chemical fume hood.[1][4]

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US)

standards.[2][3][8] A face

shield should be worn in

addition to goggles for

maximum protection.

Hands Chemical-Resistant Gloves

Use nitrile rubber gloves with a

minimum thickness of 0.11 mm

or other suitable chemical-

impermeable gloves.[1][2]

Gloves must be inspected for

tears or degradation before

each use.[2][6]

Body Protective Clothing

A flame-resistant laboratory

coat, long sleeves/pants, and

closed-toed shoes are

mandatory to prevent skin

contact.[1][2]

Respiratory
Chemical Fume Hood /

Respirator

All handling must occur in a

properly operating chemical

fume hood.[1][4] If exposure

limits are exceeded or dust is

generated outside of a hood, a

full-face respirator with

appropriate cartridges is

required.[2][4]

Operational Plan: Safe Handling Protocol
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A systematic approach to handling Aluminum Iodide minimizes risks. This protocol outlines

the necessary steps from preparation to cleanup.

Step 1: Preparation and Environment Setup
Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly, with an

average face velocity of at least 100 feet per minute.[1]

Establish Inert Atmosphere: Since Aluminum Iodide is sensitive to air and moisture, handle

it under a dry, inert gas such as argon or nitrogen.[1][4]

Assemble Materials: Before introducing the chemical, ensure all necessary non-sparking

tools, labware, and waste containers are inside the fume hood.[2]

Locate Emergency Equipment: Confirm that a safety shower and eyewash station are

immediately accessible.[4][8] Ensure a Class D fire extinguisher (or CO₂, dry sand,

extinguishing powder) is nearby.[1][3][4] Do not use a water-based extinguisher.

Step 2: Handling and Use
Don PPE: Put on all required PPE as specified in the table above.

Avoid Dust Formation: Handle the solid carefully to prevent the generation of dust.[1][2][4]

Never use compressed air to clean surfaces or clothing.[1]

Prevent Water Contact: At no point should Aluminum Iodide or its containers come into

contact with water or moisture.[1][3][4]

Portioning: Weigh or measure the required amount within the fume hood.

Storage: Keep the main container tightly sealed when not in use and store it in a cool, dry,

dark place under an inert gas.[1][2][6]

Step 3: Post-Handling and Cleanup
Surface Decontamination: Clean any contaminated surfaces using a method that does not

involve water or aqueous solutions. A HEPA-filtered vacuum can be used for dust.[1]
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Tool Cleaning: Decontaminate tools and equipment under inert conditions if possible, or use

a non-aqueous solvent.

Doff PPE: Remove PPE carefully, avoiding contact with the contaminated outer surfaces.

Wash hands and forearms thoroughly with soap and water after work is complete.[1][2]

Emergency Procedures
Immediate and correct response to an emergency is critical.
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Emergency Type First Aid / Response Protocol

Skin Contact

Immediately remove all contaminated clothing.

[1][2] Rinse the affected skin with a shower or

large amounts of water for at least 15 minutes.

[1][3][4] Seek immediate medical attention.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[3][4]

[8] Remove contact lenses if present and easy

to do.[1][2] Seek immediate medical attention

from an ophthalmologist.[1]

Inhalation

Move the person to fresh air.[1][2][3] If breathing

is difficult, provide oxygen.[1][2] Seek immediate

medical attention.[1][2]

Ingestion

Rinse mouth thoroughly with water.[1][2] Do

NOT induce vomiting.[1][2][4] Seek immediate

medical attention.[1][2]

Chemical Spill

Evacuate personnel from the immediate area.[2]

[4] Wearing full PPE, isolate the spill.[1] Do not

use water for cleanup.[1] Cover and collect the

spill using a HEPA-filtered vacuum or by

sweeping carefully.[1] Place the material in a

sealed, labeled container for hazardous waste

disposal.[1][2]

Fire

Do not use water.[1] Extinguish the fire using

CO₂, dry sand, or extinguishing powder.[1][3][4]

Firefighters must wear full protective clothing

and a self-contained breathing apparatus

(SCBA).[1]

Disposal Plan
Aluminum Iodide waste is classified as hazardous and must be disposed of accordingly.[3][4]
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Waste Collection: Collect all unused material and residues in a dedicated, clearly labeled,

and sealable container. Ensure this container is kept dry.

Container Management: Handle uncleaned containers with the same precautions as the

product itself. Do not mix Aluminum Iodide waste with other waste streams, especially

aqueous or combustible materials.[6]

Environmental Protection: Do not allow the chemical or its waste to enter drains, sewers, or

waterways.[2][8]

Final Disposal: Dispose of the hazardous waste through an approved and certified waste

disposal facility.[1][2] All disposal activities must comply with local, state, and federal

regulations.[1]

Procedural Workflow for Handling Aluminum Iodide
The following diagram illustrates the logical progression of tasks for safely handling Aluminum
Iodide.
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1. Preparation

2. Handling (Inert Atmosphere)

3. Cleanup & Shutdown

4. Disposal

Verify Fume Hood &
Emergency Equipment

Don All Required PPE

Weigh & Handle AlI3
(Avoid Dust/Moisture)

Clean Workspace
(Non-Aqueous Methods)

Doff PPE Carefully

Package & Label Waste
for Professional Disposal

Figure 1. Safe Handling Workflow for Aluminum Iodide.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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